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Compound of Interest

Compound Name: Acid Red 186 free acid

CAS No.: 50335-05-2

Cat. No.: B1665443

Get Quote

Executive Safety & Hazard Assessment
Before initiating any disposal workflow, you must characterize the specific hazards of the "Free

Acid" form. Standard Acid Red 186 is often a sodium salt; the Free Acid form is protonated,

meaning it is likely more acidic and has lower water solubility than the commercial salt.

Chemical Hazard Profile
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Property Specification
Critical Disposal
Implication

CAS Number 52677-44-8 (General)
Identifier for waste manifesting.

[1]

Chemical Family Metal Complex Monoazo
Contains Chromium (Cr).[1][2]

RCRA Regulated.

Form Free Acid (Protonated)
Potential pH < 2.0 in solution.

[1] Corrosive hazard.[1]

RCRA Code D007 (Chromium)
DO NOT dispose of via

sanitary sewer.[1]

Health Hazards H315, H319, H335
Irritant to eyes, skin, and

respiratory tract.[3]

Mandatory PPE (Personal Protective Equipment)[1][4]
Respiratory: N95 or P100 respirator (if handling dry powder to prevent inhalation of

chromium-containing dust).[1]

Dermal: Nitrile gloves (0.11 mm minimum thickness).[1] Double-gloving recommended for

concentrated free acid.[1]

Ocular: Chemical splash goggles.[1]

Waste Stream Classification Logic
The presence of Chromium overrides most other classification rules.[1] Use the following logic

to determine the correct waste stream.
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Figure 1: Decision logic for classifying Acid Red 186 waste streams based on physical state

and solvent matrix.[1]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder/Residue)
Applicability: Expired pure dye, spill cleanup residues, or heavily contaminated weighing

papers.[1]
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Containment: Transfer the solid material into a wide-mouth high-density polyethylene

(HDPE) jar. Glass is acceptable but breakage-prone.[1]

Labeling: Apply a Hazardous Waste label.

Constituents: "Acid Red 186 (Chromium Complex Azo Dye)".[1][4]

Hazard Checkboxes: Check "Toxic" (due to Cr) and "Irritant".[1]

Segregation: Do not mix with strong oxidizers (e.g., nitrates, perchlorates) as azo dyes can

react vigorously.[1]

Disposal Action: Seal tightly and move to your facility's Satellite Accumulation Area (SAA).[1]

Protocol B: Liquid Waste (Aqueous & Organic)
Applicability: Stock solutions, dyeing baths, or HPLC waste.[1]

Crucial Warning: The "Free Acid" form can lower the pH of your waste container.[1]

Compatibility Check: If adding to a commingled waste container (e.g., "General Aqueous

Waste"), verify that the container does not contain cyanides or sulfides, as acidic dyes can

liberate toxic gases.[1]

Selection of Container: Use a chemically resistant carboy (HDPE or Polypropylene).[1]

pH Adjustment (Optional but Recommended):

If the solution is highly acidic (pH < 2), it is safer to neutralize it to pH 6–8 using Sodium

Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO₃) before adding it to a central waste

carboy.[1] This prevents corrosion of the container and unexpected reactions.[1]

Note: Neutralization does not remove the Chromium hazard.[1] It remains hazardous

waste.[1]

Transfer: Pour liquid into the container using a funnel to prevent splashing.
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Rinsing: Triple-rinse the original vessel with a small volume of solvent.[1] Add rinsate to the

waste container.[1]

Manifesting: Ensure the manifest explicitly lists "Chromium Compounds".

Protocol C: Trace Contamination (Glassware)
Solubility Check: Acid Red 186 Free Acid is slightly soluble in ethanol/acetone.[1][4] Use

these solvents for initial cleaning if water fails.[1]

First Rinse: Collect the first concentrated rinse as Hazardous Liquid Waste (Protocol B).[1]

Subsequent Cleaning: Once visible color is removed, standard detergent washing is

acceptable.[1]

Scientific Context: Why This Procedure?
The Chromium Factor
Acid Red 186 is a 1:2 Metal Complex Dye.[1] The dye molecule acts as a ligand binding a

central Chromium (III) ion.[1]

Regulatory Impact: Under the Resource Conservation and Recovery Act (RCRA), waste

containing Chromium may be classified as D007 if the leachable chromium exceeds 5.0

mg/L [1].[1] Since pure dye solutions easily exceed this limit, you must default to treating it as

D007 Hazardous Waste.

Environmental Impact: Chromium is persistent and toxic to aquatic life.[1] Standard

wastewater treatment plants (WWTP) cannot degrade heavy metals; they accumulate in the

sludge, rendering the sludge hazardous [2].[1]

The "Free Acid" Nuance
Most commercial dyes are salts (e.g., Sodium Sulfonate). The "Free Acid" form means the

sulfonate groups are protonated (-SO₃H).[1]

Solubility: The free acid is often less soluble in water than the salt form.[1] If you observe

precipitation in your waste container, do not be alarmed; the sludge is still hazardous.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.benchchem.com/product/b1665443/docs?utm_src=pdf-body#proper-disposal-procedures-acid-red-186-free-acid-1
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
http://www.worlddyevariety.com/acid-dyes/acid-red-186.html
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB45414&dnl=sd_-_Acid_Red_2G_%28E128%29_CAS_3734-67-6_%28SB45414%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665443?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidity: A concentrated solution of the free acid acts as a weak acid.[1] Mixing this with basic

waste (e.g., ammonia buffers) will generate heat (exothermic neutralization).[1] Always add

slowly.
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Figure 2: Emergency response workflow for Acid Red 186 spills.

Skin Contact: Immediately wash with soap and water.[1][5][6] The dye binds strongly to keratin

(skin/nails).[1] Staining is persistent but generally not systemically toxic unless exposure is

massive.[1] Eye Contact: Rinse for 15 minutes.[1][5][6] The acidic nature of the free acid makes

this an immediate priority to prevent corneal damage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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